Cas no 2229202-35-9 (3-amino-3-(5,6-dichloropyridin-3-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(5,6-dichloropyridin-3-yl)cyclobutan-1-ol
• CAS No: 2229202-35-9
• MF: C₉H₁₀Cl₂N₂O
• MW: 233.09450006485
• CID: 6359399
• PubChem ID: 165741587
• Update Time: 2025-05-19

3-amino-3-(5,6-dichloropyridin-3-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(5,6-dichloropyridin-3-yl)cyclobutan-1-ol
• 2229202-35-9
• EN300-1980641

• Inchi： 1S/C9H10Cl2N2O/c10-7-1-5(4-13-8(7)11)9(12)2-6(14)3-9/h1,4,6,14H,2-3,12H2
• InChI Key： YVBPSNYLXVUUDK-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C1(CC(C1)O)N)Cl

Computed Properties

• Exact Mass: 232.0170183g/mol
• Monoisotopic Mass: 232.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-3-(5,6-dichloropyridin-3-yl)cyclobutan-1-ol

Introduction to 3-amino-3-(5,6-dichloropyridin-3-yl)cyclobutan-1-ol (CAS No. 2229202-35-9)

3-amino-3-(5,6-dichloropyridin-3-yl)cyclobutan-1-ol, identified by the CAS number 2229202-35-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives characterized by a cyclobutane core linked to a pyridine moiety, which is further functionalized with amino and chloro substituents. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the context of targeting various biological pathways and diseases.

The cyclobutane ring in 3-amino-3-(5,6-dichloropyridin-3-yl)cyclobutan-1-ol introduces rigidity to the molecular framework, which can enhance binding affinity and selectivity in interactions with biological targets. This structural motif has been widely studied for its potential in modulating enzyme activity and receptor binding. In contrast, the 5,6-dichloropyridin-3-yl substituent adds electronic and steric effects that can influence the compound's reactivity and pharmacokinetic properties. The presence of both an amino group and a hydroxyl group on the cyclobutane ring further expands the compound's chemical space for functionalization, allowing for diverse derivatization strategies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-amino-3-(5,6-dichloropyridin-3-yl)cyclobutan-1-ol with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in cancer metabolism, such as isocitrate dehydrogenase (IDH) and poly(ADP-ribose) polymerase (PARP). The dichloropyridine moiety has been shown to interact with key residues in these enzymes, potentially leading to potent therapeutic effects. Additionally, the amino group provides a site for further derivatization, allowing for the creation of prodrugs or analogs with improved solubility and bioavailability.

The synthesis of 3-amino-3-(5,6-dichloropyridin-3-yl)cyclobutan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. Key steps include cyclization of precursors to form the cyclobutane ring, followed by nucleophilic substitution reactions to introduce the amino and chloro groups. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined the process and improved yields. These methods not only enhance efficiency but also allow for greater scalability, which is crucial for industrial applications.

In vitro studies have begun to elucidate the pharmacological profile of 3-amino-3-(5,6-dichloropyridin-3-yl)cyclobutan-1-ol. Initial results indicate that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its ability to cross the blood-brain barrier has been explored in preclinical models, raising possibilities for its use in treating neurological disorders. The dichloropyridine moiety appears to play a critical role in these effects by modulating interactions with specific proteins and enzymes.

The development of novel drug candidates often involves rigorous safety assessments to ensure their suitability for therapeutic use. Toxicology studies are conducted to evaluate potential side effects and determine safe dosage ranges. Preliminary toxicological data on 3-amino-3-(5,6-dichloropyridin-3-yl)cyclobutan-1-ol suggest that it exhibits low acute toxicity at moderate doses but may cause organ-specific effects at higher concentrations. These findings are crucial for guiding further preclinical development and eventual clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 3-amino-3-(5,6-dichloropyridin-3-y)cyclobutan-l ol. Predictive models can analyze large datasets to identify potential biological activities and optimize molecular structures for improved efficacy. This approach has already been instrumental in refining lead compounds for various therapeutic areas, including oncology and inflammation. The combination of experimental data with computational insights provides a powerful framework for developing next-generation pharmaceuticals.

Future research directions for CAS No. 2229202 35 9 include exploring its mechanism of action in detail and identifying additional biological targets beyond those currently studied. Investigating its interactions with protein kinases and transcription factors may reveal new therapeutic applications. Additionally, exploring derivatives of this compound could lead to enhanced properties such as increased potency or reduced toxicity.

The pharmaceutical industry continues to invest heavily in innovative compounds like 3-amino 35 9, recognizing their potential to address unmet medical needs. Collaborative efforts between academic institutions and biotechnology companies are essential for translating laboratory discoveries into viable therapies. As research progresses, it is expected that more refined derivatives will emerge from this scaffold, offering new hope for patients suffering from various diseases.